Cas no 1416713-59-1 (3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine)

3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine is a brominated pyrazolopyridine derivative featuring a tetrahydropyran (THP) protecting group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of bromine atoms at the 3- and 5-positions enhances its reactivity for further functionalization, while the THP group provides stability and selectivity in subsequent reactions. Its well-defined structure and high purity make it suitable for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.
3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine structure
1416713-59-1 structure
Product Name:3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine
CAS No:1416713-59-1
MF:C11H11Br2N3O
MW:361.032540559769
MDL:MFCD22689668
CID:4782203
Update Time:2025-05-28

3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine
    • 3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine
    • MDL: MFCD22689668
    • Inchi: 1S/C11H11Br2N3O/c12-9-5-7-8(6-14-9)16(15-11(7)13)10-3-1-2-4-17-10/h5-6,10H,1-4H2
    • InChI Key: ANEFBJHWXXDJPL-UHFFFAOYSA-N
    • SMILES: BrC1C2C=C(N=CC=2N(C2CCCCO2)N=1)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 281
  • XLogP3: 3.3
  • Topological Polar Surface Area: 39.9

3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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